Cas no 1338243-88-1 (methyl 4-(1-{(tert-butoxy)carbonylamino}cyclopropyl)benzoate)

• Product Name: methyl 4-(1-{(tert-butoxy)carbonylamino}cyclopropyl)benzoate
• CAS No: 1338243-88-1
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 2129985
• PubChem ID: 58458632
• Update Time: 2025-05-25

methyl 4-(1-{(tert-butoxy)carbonylamino}cyclopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-(1-tert-butoxycarbonylamino-cyclopropyl)benzoic acid methyl ester
• methyl 4-(1-{[(tert-butoxy)carbonyl]amino}cyclopropyl)benzoate
• NE54618
• DB-357314
• methyl4-(1-{[(tert-butoxy)carbonyl]amino}cyclopropyl)benzoate
• 1338243-88-1
• AKOS040800104
• methyl 4-[1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropyl]benzoate
• Methyl 4-(1-([(tert-butoxy)carbonyl]amino)cyclopropyl)benzoate
• METHYL 4-(1-((TERT-BUTOXYCARBONYL)AMINO)CYCLOPROPYL)BENZOATE
• EN300-135752
• AS-83934
• methyl 4-{1-[(tert-butoxycarbonyl)amino]cyclopropyl}benzoate
• E77525
• SCHEMBL2510794
• CS-0131609
• methyl 4-(1-{(tert-butoxy)carbonylamino}cyclopropyl)benzoate

• Inchi： 1S/C16H21NO4/c1-15(2,3)21-14(19)17-16(9-10-16)12-7-5-11(6-8-12)13(18)20-4/h5-8H,9-10H2,1-4H3,(H,17,19)
• InChI Key： AAHYXLNOQOLLSL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C2C=CC(C(=O)OC)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• XLogP3: 2.6

Additional information on methyl 4-(1-{(tert-butoxy)carbonylamino}cyclopropyl)benzoate

Methyl 4-(1-{(tert-butoxy)carbonylamino}cyclopropyl)benzoate: A Comprehensive Overview

Methyl 4-(1-{(tert-butoxy)carbonylamino}cyclopropyl)benzoate, with the CAS number 1338243-88-1, is a compound of significant interest in the field of organic chemistry and materials science. This compound, often abbreviated as MBCA (Methyl Benzoate Cyclopropyl Amide), has garnered attention due to its unique structural properties and potential applications in drug delivery systems, polymer synthesis, and advanced materials.

The molecular structure of methyl 4-(1-{(tert-butoxy)carbonylamino}cyclopropyl)benzoate is characterized by a benzoate group attached to a cyclopropane ring, which is further substituted with a tert-butoxycarbonyl (Boc) amide group. This combination of functional groups provides the compound with both rigidity and flexibility, making it suitable for various chemical transformations. The Boc group, in particular, is widely used in peptide synthesis as a protecting group for amines, underscoring its versatility in organic synthesis.

Recent studies have highlighted the potential of methyl 4-(1-{(tert-butoxy)carbonylamino}cyclopropyl)benzoate in the development of stimuli-responsive materials. Researchers have demonstrated that the compound can undergo reversible structural changes under specific environmental conditions, such as temperature or pH variations. These findings suggest that MBCA could be employed in smart drug delivery systems, where controlled release mechanisms are critical.

In terms of synthesis, the preparation of methyl 4-(1-{(tert-butoxy)carbonylamino}cyclopropyl)benzoate involves a multi-step process that typically includes cyclopropanation, amide bond formation, and esterification reactions. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and purer products. This has made the compound more accessible for large-scale applications.

The physical properties of methyl 4-(1-{(tert-butoxy)carbonylamino}cyclopropyl)benzoate are also noteworthy. It exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding capabilities. Additionally, its solubility in organic solvents makes it ideal for use in solution-based chemical reactions and formulations.

From an environmental perspective, studies have shown that methyl 4-(1-{(tert-butoxy)carbonylamino}cyclopropyl)benzoate has low toxicity and biodegrades efficiently under aerobic conditions. This makes it a safer alternative to other similar compounds that may pose environmental risks.

In conclusion, methyl 4-(1-{(tert-butoxy)carbonylamino}cyclopropyl)benzoate (CAS No. 1338243-88-1) is a multifaceted compound with promising applications across various industries. Its unique chemical properties, coupled with recent advancements in its synthesis and application studies, position it as a valuable tool in modern chemistry and materials science.